N-benzyl-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide

• CAS RN: 957358-99-5
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.42
• IUPAC Name: N-benzyl-2-(3-oxo-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-2-yl)acetamide
• InChI: InChI=1S/C19H16N4O2S/c24-16(20-11-12-6-2-1-3-7-12)10-15-18(25)23-17(21-15)13-8-4-5-9-14(13)22-19(23)26/h1-9,15,21H,10-11H2,(H,20,24)
• InChI Key: MIOPKVBLDRZSBE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)CC2C(=O)N3C(=C4C=CC=CC4=NC3=S)N2
• solubility: not available

Description

“N-benzyl-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide” is a chemical compound. It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido. These compounds have been synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Synthesis Analysis

The synthesis of such compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds include condensation reactions and cycloaddition with dipolarophiles. The reaction does not stop after the nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety from the intermediate, but proceeds as a tandem nucleophilic addition – nucleophilic substitution followed by the formation of thiopyrimidine and iminopyrimidine cycles.

Scientific Research Applications

Synthesis Process

N-benzyl-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide and its derivatives are synthesized through various chemical reactions. For instance, 2-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)acetamides were prepared by reacting acids with appropriate amines in the presence of N, N′-carbonyldiimidazole, a process that led to compounds with anticonvulsant effects (Bunyatyan et al., 2020). Similarly, the synthesis of N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides involves aminolysis of activated acids and alkylation of potassium salts, leading to compounds with in vitro anticancer and antibacterial activities (Berest et al., 2011).

Anticancer Properties

Various derivatives of this compound have shown promising anticancer properties. For example, a series of N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments were found to possess significant anticancer activity against colon, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012). Additionally, compounds derived from N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides were screened and showed high growth inhibition rates against various cancer cell lines, indicating their potential as anticancer agents (Antypenko et al., 2016).

Antimicrobial Activities

The synthesized derivatives have also shown potential in antimicrobial activities. The antimicrobial activity of novel sulphonamide derivatives was observed against different strains, and compounds displayed good antimicrobial activities, with certain derivatives showing high activity towards specific strains, indicating their potential in treating infections (Fahim & Ismael, 2019). N-(Phenyl, Benzyl, Hetaryl)-2-([1,2,4]Triazolo[1,5-c]Quinazolin-2-ylthio)Acetamides were also synthesized and found to exhibit antibacterial activity against a range of bacterial strains, offering insight into their potential use as antimicrobial agents (Antypenko et al., 2017).